Cas no 2137762-94-6 (Cyclopropanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-)

• Product Name: Cyclopropanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-
• CAS No: 2137762-94-6
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• CID: 5279196
• Update Time: 2025-05-20

Cyclopropanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-

• Inchi： 1S/C9H14N4O2S/c14-16(15,7-2-3-7)12-8-6-11-13-5-1-4-10-9(8)13/h6-7,10,12H,1-5H2
• InChI Key： NGDDOGYZXCRCHD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C3N(N=C2)CCCN3)(=O)=O)CC1

Additional information on Cyclopropanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-

Cyclopropanesulfonamide Derivatives: Insights into the Chemistry and Applications of N-(4,5,6,7-Tetrahydropyrazolo[1,5-a]Pyrimidin-3-Yl) Compounds

The compound with CAS No. 2137762-94-6, commonly referred to as Cyclopropanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl), has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound represents a novel class of cyclopropane-containing sulfonamides, which are known for their stability and reactivity in various chemical reactions. The integration of a tetrahydropyrazolo[1,5-a]pyrimidine moiety further enhances its versatility in molecular design.

Recent studies have highlighted the importance of cyclopropane rings in organic synthesis as they offer a compact three-membered ring system that can impart rigidity and strain energy to molecules. This strain energy can be harnessed to design bioactive compounds with improved pharmacokinetic profiles. The sulfonamide group, on the other hand, is a well-known functional group in medicinal chemistry due to its ability to act as a hydrogen bond donor or acceptor and its role in modulating drug-receptor interactions.

The tetrahydropyrazolo[1,5-a]pyrimidine core is a bicyclic structure that combines the properties of pyrazole and pyrimidine rings. This structure is particularly interesting because it can exhibit diverse electronic and steric properties depending on the substituents attached. In the case of N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)cyclopropanesulfonamide, the substitution pattern at position 3 of the tetrahydropyrazolo ring allows for fine-tuning of electronic effects and molecular recognition in biological systems.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through a combination of microwave-assisted synthesis and catalytic processes. These techniques not only enhance reaction yields but also minimize environmental impact by reducing solvent usage and reaction times. The ability to synthesize this compound on a larger scale has facilitated its evaluation in various biological assays.

Preclinical studies have demonstrated that Cyclopropanesulfonamide derivatives exhibit promising activity against several therapeutic targets. For instance, they have shown potential as inhibitors of kinases involved in cancer progression and as modulators of ion channels implicated in neurological disorders. The integration of the cyclopropane ring into these molecules has been shown to improve their bioavailability and reduce off-target effects.

Moreover, computational studies using molecular docking techniques have provided insights into how this compound interacts with its target proteins at the atomic level. These studies suggest that the sulfonamide group plays a critical role in forming hydrogen bonds with key residues within the active site of target enzymes or receptors. Additionally, the rigid structure imparted by the cyclopropane ring contributes to favorable van der Waals interactions.

In terms of applications beyond pharmacology,Cyclopropanesulfonamide derivatives are also being explored for their potential use in materials science. Their unique electronic properties make them suitable candidates for designing advanced materials such as organic semiconductors or stimuli-responsive polymers.

Looking ahead,the development of novel synthetic routes for this compound will be crucial for scaling up production while maintaining high purity standards.Across-disciplinary collaborations between chemists,biochemists,and computational scientists will undoubtedly accelerate progress in understanding its full potential.